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Abstract
This document provides a comprehensive guide for the utilization of tribromochloromethane
(CBr₃Cl) as a reference standard in gas chromatography (GC), particularly for the analysis of

trihalomethanes (THMs) and other volatile organic compounds (VOCs). Detailed protocols for

the preparation of calibration standards, validated GC-MS methodologies, and essential data

for ensuring analytical accuracy and precision are presented. This guide is intended for

researchers, scientists, and quality control professionals in environmental monitoring, water

quality analysis, and drug development who require precise and reliable quantification of

halogenated hydrocarbons.

Introduction: The Role of Tribromochloromethane in
Analytical Chemistry
Tribromochloromethane, a member of the trihalomethane family, is a critical reference

material for the quantitative analysis of disinfection byproducts in drinking water and other

environmental matrices.[1][2] The formation of THMs, including tribromochloromethane, is a

consequence of the reaction between chlorine-based disinfectants and natural organic matter

present in water sources.[3] Due to the potential health risks associated with THMs, regulatory

bodies such as the U.S. Environmental Protection Agency (EPA) have established maximum

contaminant levels, necessitating sensitive and accurate analytical methods for their

monitoring.[2]
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The efficacy of any quantitative GC analysis is fundamentally dependent on the purity and

accurate preparation of reference standards. Tribromochloromethane, with its distinct

chromatographic behavior and mass spectrum, serves as an excellent calibrant and quality

control standard. This application note elucidates the critical considerations and detailed

procedures for its use, ensuring the generation of trustworthy and reproducible analytical data.

Physicochemical Properties and Safety
Considerations
A thorough understanding of the physicochemical properties of tribromochloromethane is

paramount for its proper handling, storage, and use as a reference standard.

Table 1: Physicochemical Properties of Tribromochloromethane

Property Value Unit Source

IUPAC Name
tribromo(chloro)metha

ne
- [4]

CAS Number 594-15-0 - [4]

Molecular Formula CBr₃Cl - [4]

Molecular Weight 287.17 g/mol [4]

Appearance
Colorless to pale

yellow solid
- [1]

Melting Point 55 °C [1]

Boiling Point 160 °C [1]

Density 3.0 g/cm³ [1]

Solubility

Insoluble in water;

Soluble in organic

solvents

- [1]

Kovats Retention

Index (Standard non-

polar)

955 - [4]
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Safety Precautions:

Tribromochloromethane, like other halogenated hydrocarbons, must be handled with care in

a well-ventilated laboratory, preferably within a fume hood.[4] Personal protective equipment

(PPE), including safety goggles, gloves, and a lab coat, is mandatory.

Handling: Avoid inhalation of dust or vapors and prevent contact with skin and eyes.[4][5]

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from

incompatible materials such as strong oxidizing agents.[5] Recommended storage

temperatures are between 2 and 30 °C.[1]

Disposal: Dispose of waste tribromochloromethane and contaminated materials as

hazardous waste in accordance with local, state, and federal regulations. Do not dispose of

down the drain.[6]

Protocol for Preparation of Tribromochloromethane
Standards
The accuracy of the quantitative analysis is directly linked to the precise preparation of the

calibration standards. The following protocol is based on established methodologies, such as

those outlined in EPA Method 501.1.[1][7]

Preparation of Primary Stock Standard (ca. 2 mg/mL)
This protocol describes the gravimetric preparation of a primary stock standard.

Materials:

Tribromochloromethane (high purity, ≥99%)

Methanol (purge-and-trap grade)

10 mL volumetric flask with a ground-glass stopper

Analytical balance (readable to 0.1 mg)

100 µL syringe
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Procedure:

Add approximately 9.8 mL of methanol to a 10 mL volumetric flask.

Allow the flask to stand for about 10 minutes to allow any alcohol that has wetted the neck to

evaporate.

Weigh the flask with the methanol to the nearest 0.1 mg and record this weight.

Using a 100 µL syringe, quickly add two or more drops of tribromochloromethane to the

flask. Causality: The rapid addition minimizes evaporative losses of the volatile standard.

Immediately reweigh the flask to the nearest 0.1 mg and record the new weight.

Calculate the net weight of tribromochloromethane added.

Dilute the contents of the flask to the 10 mL mark with methanol, stopper, and invert several

times to ensure complete mixing.

Calculate the exact concentration of the primary stock standard in µg/µL or mg/mL.

Transfer the stock solution to a sealed vial with a PTFE-lined cap and store at 4°C, protected

from light.

Preparation of Secondary and Working Standards
Secondary and working standards are prepared by serial dilution of the primary stock standard.

Materials:

Primary stock standard

Methanol (purge-and-trap grade)

Class A volumetric flasks (e.g., 5 mL, 10 mL)

Micropipettes

Procedure:
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Allow the primary stock standard to come to room temperature before use.

To prepare a secondary dilution standard, accurately transfer a known volume of the primary

stock standard into a volumetric flask and dilute to the mark with methanol.

Working calibration standards are then prepared by further diluting the secondary standard

to achieve the desired concentration range for the calibration curve (e.g., 1-100 µg/L).

Aqueous calibration standards can be prepared by injecting a small, known volume of the

methanolic working standard into a known volume of organic-free water.[8]

Gas Chromatography-Mass Spectrometry (GC-MS)
Methodology
The following GC-MS parameters are recommended for the analysis of

tribromochloromethane, based on common methods for volatile organic compounds like EPA

Method 524.2.[9][10]

Table 2: Recommended GC-MS Parameters
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Parameter Setting Rationale

Gas Chromatograph

Column

DB-5ms, 30 m x 0.25 mm ID,

0.25 µm film thickness (or

equivalent)

A non-polar column providing

good separation of volatile

halogenated hydrocarbons.

Carrier Gas Helium (99.999% purity)
Inert and provides good

chromatographic efficiency.

Flow Rate 1.0 mL/min (constant flow)
Optimal for capillary column

resolution.

Injection Mode
Splitless (1 µL injection

volume)

Maximizes analyte transfer to

the column for trace analysis.

Inlet Temperature 200 °C
Ensures rapid volatilization of

the analyte.

Oven Program

Initial: 35 °C, hold for 5 min;

Ramp: 10 °C/min to 200 °C,

hold for 2 min

Provides separation of early-

eluting VOCs and ensures

elution of later compounds.

Mass Spectrometer

Ionization Mode
Electron Ionization (EI) at 70

eV

Standard ionization technique

for creating reproducible mass

spectra.

Mass Range 35-350 amu

Covers the expected mass

fragments of

tribromochloromethane and

other THMs.

Source Temperature 230 °C
Maintains analyte integrity and

prevents condensation.

Quadrupole Temperature 150 °C Ensures stable mass analysis.

Acquisition Mode
Full Scan and/or Selected Ion

Monitoring (SIM)

Full scan for identification; SIM

for enhanced sensitivity and

quantitation.
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Expected Retention Time: Based on its boiling point and the specified GC conditions, the

approximate retention time for tribromochloromethane is expected to be in the range of 12-15

minutes. The exact retention time should be determined experimentally by injecting a standard.

Data Analysis and Quality Control
A multi-point calibration curve should be generated by plotting the peak area of

tribromochloromethane against its concentration. A linear regression analysis should be

applied, with a correlation coefficient (r²) of ≥0.995 being acceptable.

Quality Control Measures:

Method Blank: An analysis of organic-free water to ensure no contamination from the

analytical system.

Laboratory Control Sample (LCS): A standard of known concentration analyzed to verify the

accuracy of the method.

Internal Standards: The use of an internal standard, such as fluorobenzene, is recommended

to correct for variations in injection volume and instrument response.[5]

Surrogate Standards: Compounds like 4-bromofluorobenzene and 1,2-dichlorobenzene-d4

can be added to each sample to monitor the analytical performance for each individual

sample.[5]

Workflow and Logical Relationships
The following diagram illustrates the overall workflow for the use of tribromochloromethane
as a GC reference standard.
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Caption: Workflow for using Tribromochloromethane as a GC Standard.

Conclusion
The meticulous use of tribromochloromethane as a reference standard is fundamental to

achieving accurate and reliable quantitative results in the gas chromatographic analysis of

trihalomethanes and other volatile organic compounds. By adhering to the detailed protocols

for standard preparation, employing validated GC-MS methodologies, and implementing robust

quality control measures as outlined in this application note, analytical laboratories can ensure

data of the highest integrity for regulatory compliance, environmental monitoring, and research

applications.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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